Cas no 2228854-72-4 (3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanenitrile)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanenitrile
• CAS No: 2228854-72-4
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6228775
• PubChem ID: 165608938
• Update Time: 2024-01-07

3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanenitrile
• 3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanenitrile
• 2228854-72-4
• EN300-1747851

• Inchi： 1S/C9H12N2S/c1-7(2)9-11-6-8(12-9)4-3-5-10/h6-7H,3-4H2,1-2H3
• InChI Key： RGSYPEDNWUWWIC-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)CCC#N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų